Cas no 1196151-36-6 (5-(trifluoromethyl)pyrazine-2-carbaldehyde)

• Product Name: 5-(trifluoromethyl)pyrazine-2-carbaldehyde
• CAS No: 1196151-36-6
• MF: C₆H₃F₃N₂O
• MW: 176.096031427383
• MDL: MFCD13190171
• CID: 2616445
• PubChem ID: 21698302
• Update Time: 2025-04-21

5-(trifluoromethyl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)pyrazine-2-carbaldehyde
• 2-Pyrazinecarboxaldehyde, 5-(trifluoromethyl)-
• 5-Trifluoromethyl-pyrazine-2-carbaldehyde
• P11649
• 1196151-36-6
• CS-0057203
• SCHEMBL7981968
• DS-017003
• AIMGDDYGZCDYNK-UHFFFAOYSA-N
• AB69898
• MFCD13190171

• MDL： MFCD13190171
• Inchi： 1S/C6H3F3N2O/c7-6(8,9)5-2-10-4(3-12)1-11-5/h1-3H
• InChI Key： AIMGDDYGZCDYNK-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 176.01974721g/mol
• Monoisotopic Mass: 176.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 192.1±40.0 ºC (760 Torr),
• Flash Point: 70.0±27.3 ºC,
• Solubility: Dissolution (37 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes